N-isopropyl-4-(3-isopropyl-1,2,4-oxadiazol-5-yl)-2-nitroaniline

• IUPAC Name: 2-nitro-N-propan-2-yl-4-(3-propan-2-yl-1,2,4-oxadiazol-5-yl)aniline
• InChI: InChI=1S/C14H18N4O3/c1-8(2)13-16-14(21-17-13)10-5-6-11(15-9(3)4)12(7-10)18(19)20/h5-9,15H,1-4H3
• InChI Key: GVHLDUFUYGDMHA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NOC(=N1)C2=CC(=C(C=C2)NC(C)C)[N+](=O)[O-]
• Molecular Formula: C14H18N4O3
• Molecular Weight: 290.32 g/mol

Description

N-isopropyl-4-(3-isopropyl-1,2,4-oxadiazol-5-yl)-2-nitroaniline is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as Isoproturon, which is a selective herbicide used to control broad-leaved weeds in cereal crops.

Mechanism of Action

The mechanism of action of N-isopropyl-4-(3-isopropyl-1,2,4-oxadiazol-5-yl)-2-nitroaniline involves the inhibition of photosynthesis in plants. This compound acts by inhibiting the electron transport chain in photosystem II, which leads to the accumulation of reactive oxygen species and ultimately results in the death of the plant.
Biochemical and Physiological Effects:
N-isopropyl-4-(3-isopropyl-1,2,4-oxadiazol-5-yl)-2-nitroaniline has been found to have minimal effects on non-target organisms, including humans and animals. However, studies have shown that this compound can accumulate in soil and water, potentially leading to environmental contamination.

Advantages and Limitations for Lab Experiments

The advantages of using N-isopropyl-4-(3-isopropyl-1,2,4-oxadiazol-5-yl)-2-nitroaniline in lab experiments include its selective herbicidal properties, making it a useful tool for studying plant physiology and photosynthesis. However, the limitations of using this compound include its potential environmental impact and the need for careful handling due to its toxicity.

Future Directions

There are several future directions for the study of N-isopropyl-4-(3-isopropyl-1,2,4-oxadiazol-5-yl)-2-nitroaniline. These include:
1. Further studies on the environmental impact of this compound and its potential for contamination.
2. Development of new synthesis methods for N-isopropyl-4-(3-isopropyl-1,2,4-oxadiazol-5-yl)-2-nitroaniline that are more environmentally friendly.
3. Investigation of the potential use of this compound in photodynamic therapy for cancer treatment.
4. Studies on the mechanism of action of N-isopropyl-4-(3-isopropyl-1,2,4-oxadiazol-5-yl)-2-nitroaniline in plants and its potential for developing new herbicides.
5. Investigation of the potential use of this compound in other scientific fields, such as materials science and nanotechnology.

Synthesis Methods

The synthesis of N-isopropyl-4-(3-isopropyl-1,2,4-oxadiazol-5-yl)-2-nitroaniline involves the reaction between 3-isopropyl-1,2,4-oxadiazole-5-carboxylic acid and N-isopropyl-4-nitroaniline in the presence of a catalyst. This reaction results in the formation of the desired compound, which can be further purified using various techniques.

Scientific Research Applications

N-isopropyl-4-(3-isopropyl-1,2,4-oxadiazol-5-yl)-2-nitroaniline has been extensively studied for its potential applications in various scientific fields. This compound has been found to have selective herbicidal properties, making it a useful tool for controlling weeds in cereal crops. It has also been studied for its potential use as a photosensitizer in photodynamic therapy for cancer treatment.